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Compound of Interest

Compound Name: Paxiphylline D

Cat. No.: B15592004 Get Quote

An extensive review of publicly available scientific literature and chemical databases reveals a

significant scarcity of information regarding Paxiphylline D, also known as Longistylumphylline

A N-oxide. While its chemical identity is established, detailed pharmacological and biological

data necessary for a comprehensive technical guide are currently unavailable.

Paxiphylline D is cataloged with the chemical formula C23H29NO4 and the unique identifier

CBNumber: CB92519923. Its synonym, Longistylumphylline A N-oxide, suggests it may be a

naturally occurring compound, likely an alkaloid, and an N-oxide derivative of a parent

compound, Longistylumphylline A. The "-phylline" suffix in its name is often associated with

compounds derived from plants.

Despite targeted searches for its mechanism of action, therapeutic targets, synthesis protocols,

and potential derivatives, no specific experimental studies, clinical trials, or detailed

pharmacological data for Paxiphylline D could be retrieved. This lack of information prevents

the creation of a detailed technical guide as requested, including the summarization of

quantitative data, experimental methodologies, and the visualization of signaling pathways.

The name "Paxiphylline" bears a resemblance to the well-known paxilline class of indole

alkaloids. Paxilline and its analogues are extensively studied as potent blockers of large-

conductance calcium-activated potassium channels (BK channels). These channels play

crucial roles in various physiological processes, including smooth muscle tone, neuronal

excitability, and neurotransmitter release. However, without experimental evidence, any

association of Paxiphylline D with BK channel activity remains purely speculative.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15592004?utm_src=pdf-interest
https://www.benchchem.com/product/b15592004?utm_src=pdf-body
https://www.benchchem.com/product/b15592004?utm_src=pdf-body
https://www.benchchem.com/product/b15592004?utm_src=pdf-body
https://www.benchchem.com/product/b15592004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Similarly, the "Longistylum-" prefix in its synonym might hint at the plant species from which it

was isolated, but no definitive source has been documented in the available literature.

Long-Tail Keywords Related to Paxiphylline D
Due to the limited specific data on Paxiphylline D, a list of relevant long-tail keywords must be

inferred from its chemical name, synonym, and potential relationships to other known

compounds. Researchers interested in this molecule might explore the following search terms:

Paxiphylline D mechanism of action

Paxiphylline D therapeutic targets

Synthesis of Paxiphylline D

Paxiphylline D derivatives and analogues

Biological activity of Longistylumphylline A N-oxide

Pharmacology of Paxiphylline D

Isolation of Longistylumphylline A N-oxide from natural sources

Paxiphylline D and potassium channel modulation

Paxilline-like alkaloids structure-activity relationship

N-oxide derivatives of indole alkaloids

Limitations in Data Availability
The absence of published research on Paxiphylline D makes it impossible to fulfill the core

requirements of a detailed technical guide. Specifically:

Quantitative Data: No IC50, EC50, Ki, or other quantitative metrics are available to be

summarized in tables.
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Experimental Protocols: Detailed methodologies for assays involving Paxiphylline D have

not been published.

Signaling Pathways: The molecular targets and signaling cascades modulated by

Paxiphylline D are unknown, precluding the creation of any diagrams.

In conclusion, Paxiphylline D remains an enigmatic compound for the scientific community.

While its basic chemical information is available, its biological function and therapeutic potential

are yet to be explored and documented in peer-reviewed literature. Future research is

necessary to elucidate the properties of this molecule and determine its place within the

broader landscape of pharmacologically active natural products.

To cite this document: BenchChem. [Paxiphylline D: An Obscure Natural Product with
Limited Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592004#a-complete-list-of-all-long-tail-keywords-
related-to-paxiphylline-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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